Cas no 1781189-10-3 (9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride)

• Product Name: 9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride
• CAS No: 1781189-10-3
• MF: C₁₀H₁₈ClF₂N
• MW: 225.706429004669
• CID: 5405027
• PubChem ID: 105483500
• Update Time: 2025-05-23

9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane, 9,9-difluoro-, hydrochloride (1:1)
• 9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride

• Inchi： 1S/C10H17F2N.ClH/c11-10(12)3-1-9(2-4-10)5-7-13-8-6-9;/h13H,1-8H2;1H
• InChI Key： DCAOUVHDJYDKTD-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CCNCC2)CC1)F.Cl

Additional information on 9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride

9,9-Difluoro-3-Azaspiro[5.5]Undecane Hydrochloride: A Comprehensive Overview

9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride, identified by the CAS registry number CAS No. 1781189-10-3, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom—a feature that often imparts unique chemical and physical properties. The presence of fluorine atoms at the 9-position further enhances its reactivity and stability, making it a subject of interest in contemporary chemical research.

The structural complexity of 9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride lies in its spirocyclic framework and the nitrogen atom within the azaspiro ring system. This configuration not only influences its physical properties but also plays a crucial role in its reactivity under different chemical conditions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents.

From a synthetic perspective, the preparation of CAS No. 1781189-10-3 involves a multi-step process that typically includes cyclization reactions and fluorination techniques. Researchers have explored various methodologies to optimize the synthesis pathway, aiming to enhance yield and purity while minimizing environmental impact. These advancements underscore the compound's importance in modern organic chemistry.

In terms of applications, 9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride has shown promise in drug discovery programs targeting specific biological pathways. Its spirocyclic structure provides a scaffold for designing molecules with desired pharmacokinetic profiles, making it a valuable tool in medicinal chemistry. Additionally, its fluorinated nature contributes to improved bioavailability and metabolic stability—attributes that are highly sought after in pharmaceutical development.

Recent research has also delved into the material science applications of this compound, particularly in the development of advanced polymers and nanomaterials. The spirocyclic framework offers opportunities for creating materials with tailored mechanical and electronic properties, which could find applications in electronics, optics, and biomedical devices.

The study of CAS No. 1781189-10-3 continues to evolve as scientists uncover new synthetic routes and explore its potential in emerging fields such as green chemistry and sustainable manufacturing. Its unique combination of structural features makes it a versatile building block for innovative chemical solutions.

In conclusion, 9,9-difluoro-3-azaspiro[5.5]undecane hydrochloride, with its distinctive chemical properties and diverse application potential, stands as a testament to the ongoing advancements in organic chemistry. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.